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Compound of Interest

Compound Name: Lasilacton

Cat. No.: B056975 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

pharmaceutical compounds like Lasilacton is paramount. Lasilacton is a combination drug

product containing two active pharmaceutical ingredients (APIs): spironolactone and

furosemide. Adherence to proper personal protective equipment (PPE) protocols,

understanding operational procedures, and following correct disposal methods are critical to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Lasilacton, particularly in its powdered form where dust generation is possible,

a comprehensive PPE strategy is essential. This includes protection for the skin, eyes, and

respiratory system.

Hand Protection: Chemical-resistant gloves are required. Nitrile or PVC gloves are

recommended, and double gloving should be considered to minimize the risk of exposure,

especially during prolonged handling.[1][2] It is crucial to change gloves immediately if they

become contaminated.[2]

Eye Protection: Safety glasses with side shields are the minimum requirement.[3] In situations

with a risk of splashing or dust generation, chemical safety goggles or a full-face shield should

be worn.[1][4][5]

Body Protection: A lab coat or a protective gown should be worn to prevent skin contact.[1][4]

For larger quantities or when there is a significant risk of contamination, disposable coveralls of
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low permeability are recommended.[2] Protective shoe covers may also be necessary.[1]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should

be used.[1][2] Engineering controls, such as working in a fume hood or a ventilated enclosure,

should be the primary method of controlling airborne exposure.

Quantitative Data for PPE Selection
While specific breakthrough times for Lasilacton are not readily available, general guidelines

for glove selection can be applied. The selection of appropriate gloves depends on the duration

and nature of the handling task.

Parameter Spironolactone Furosemide Notes

Occupational

Exposure Limit (OEL)

TWA 90

micrograms/m³
No specific OEL found

TWA (Time-Weighted

Average) is the

average exposure

over an 8-hour

workday.

Recommended Glove

Types

Nitrile, PVC,

Neoprene, Vinyl[2]
Nitrile, Rubber[1]

Nitrile gloves are a

common

recommendation for

handling both

compounds.

Glove Breakthrough

Time (General

Guidance)

> 60 minutes (brief

contact)[2]
Not specified

For prolonged or

repeated contact, a

glove with a

breakthrough time of

> 240 minutes is

recommended.[2]

Note: The provided breakthrough times are general recommendations. It is crucial to consult

the glove manufacturer's specific chemical resistance data for the chemicals being handled.
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Experimental Protocol: Safe Handling and Disposal
Workflow
The following workflow outlines the key steps for the safe handling and disposal of Lasilacton
in a laboratory setting.
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Preparation

Handling

Decontamination & Disposal

1. Conduct Risk Assessment

2. Select & Don PPE
(Gloves, Gown, Eye Protection, Respirator if needed)

Identify Hazards

3. Prepare Engineering Controls
(Fume Hood / Ventilated Enclosure)

Based on Assessment

4. Weigh/Handle Lasilacton
(Avoid dust generation)

Begin Work

5. Spill Response Ready
(Absorbent material, waste bags)

6. Decontaminate Surfaces
(Use suitable detergent/solvent)

Complete Task

7. Doff & Dispose of PPE
(As hazardous waste)

8. Dispose of Lasilacton Waste
(Follow institutional & local regulations)

Click to download full resolution via product page

Figure 1. Workflow for Safe Handling and Disposal of Lasilacton.
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Operational and Disposal Plans
Accidental Release Measures: In the event of a spill, the area should be evacuated of

unnecessary personnel. Appropriate PPE, including respiratory protection, should be worn by

the cleanup crew. For solid spills, avoid generating dust by dampening the material with water

before sweeping or vacuuming it up.[1] The collected material should be placed in a sealed,

labeled container for disposal as hazardous waste.

Disposal: All waste materials contaminated with Lasilacton, including excess compound,

contaminated PPE, and cleaning materials, should be treated as hazardous waste. Disposal

must be in accordance with all applicable federal, state, and local environmental regulations.[6]

[7] Do not dispose of Lasilacton waste down the drain or in the regular trash.[6] It should be

collected in a properly labeled, sealed container and disposed of through an approved

chemical waste disposal service.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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